Cas no 78818-71-0 (Diazene, [[(2,4-dinitrophenyl)hydrazono]phenylmethyl]phenyl-)

Diazene, [[(2,4-dinitrophenyl)hydrazono]phenylmethyl]phenyl- structure
78818-71-0 structure
Product name:Diazene, [[(2,4-dinitrophenyl)hydrazono]phenylmethyl]phenyl-
CAS No:78818-71-0
MF:C19H14N6O4
MW:390.352262973785
CID:533830
PubChem ID:71402984

Diazene, [[(2,4-dinitrophenyl)hydrazono]phenylmethyl]phenyl- Chemical and Physical Properties

Names and Identifiers

    • Diazene, [[(2,4-dinitrophenyl)hydrazono]phenylmethyl]phenyl-
    • N'-anilino-N-(2,4-dinitrophenyl)iminobenzenecarboximidamide
    • (E)-1-(2,4-Dinitrophenyl)-2-[phenyl(2-phenylhydrazinylidene)methyl]diazene
    • DTXSID10823924
    • 78818-71-0
    • Inchi: InChI=1S/C19H14N6O4/c26-24(27)16-11-12-17(18(13-16)25(28)29)21-23-19(14-7-3-1-4-8-14)22-20-15-9-5-2-6-10-15/h1-13,20H
    • InChI Key: LOAMGOXBYHVVTL-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=NNC2=CC=CC=C2)N=NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 390.10765295g/mol
  • Monoisotopic Mass: 390.10765295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 617
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.4
  • Topological Polar Surface Area: 141Ų

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